Cas no 303127-81-3 (4-Methoxyphenyl 3-O-Benzyl-4,6-O-benzylidene-β-D-glucopyranoside)

4-Methoxyphenyl 3-O-Benzyl-4,6-O-benzylidene-β-D-glucopyranoside structure
303127-81-3 structure
Product name:4-Methoxyphenyl 3-O-Benzyl-4,6-O-benzylidene-β-D-glucopyranoside
CAS No:303127-81-3
MF:C27H28O7
MW:464.507028579712
CID:299413
PubChem ID:87558300

4-Methoxyphenyl 3-O-Benzyl-4,6-O-benzylidene-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside,4-methoxyphenyl 3-O-(phenylmethyl)-4,6-O-[(R)-phenylmethylene]-
    • 4-Methoxyphenyl 3-O-Benzyl-4,6-O-benzylidene-beta-D-glucopyranoside
    • (2R,4aR,6S,7R,8R,8aR)-6-(4-methoxyphenoxy)-2-phenyl-8-phenylmethoxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-ol
    • -<small>D<
    • 4-Methoxyphenyl 3-O-Benzyl-4,6-O-benzylidene-β-D-glucopyranoside
    • (4AR,6S,7R,8R,8AR)-8-(BENZYLOXY)-6-(4-METHOXYPHENOXY)-2-PHENYL-HEXAHYDRO-2H-PYRANO[3,2-D][1,3]DIOXIN-7-OL
    • A876227
    • T72261
    • SCHEMBL21708422
    • (4aR,6S,7R,8R,8aR)-6-(4-methoxyphenoxy)-2-phenyl-8-phenylmethoxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-ol
    • (4aR,6S,7R,8R,8aR)-8-(benzyloxy)-6-(4-methoxyphenoxy)-2-phenylhexahydropyrano[3,2-d][1,3]dioxin-7-ol
    • AS-74023
    • beta-D-Glucopyranoside, 4-methoxyphenyl 3-O-(phenylmethyl)-4,6-O-[(R)-phenylmethylene]-
    • AKOS027320256
    • 303127-81-3
    • J-017902
    • Inchi： InChI=1S/C27H28O7/c1-29-20-12-14-21(15-13-20)32-27-23(28)25(30-16-18-8-4-2-5-9-18)24-22(33-27)17-31-26(34-24)19-10-6-3-7-11-19/h2-15,22-28H,16-17H2,1H3/t22-,23-,24-,25-,26-,27-/m1/s1
    • InChI Key： JQCLKKJUWALUTI-ZRRJEQDASA-N
    • SMILES： COC1=CC=C(C=C1)O[C@H]2[C@@H]([C@H]([C@H]3[C@@H](CO[C@@H](C4=CC=CC=C4)O3)O2)OCC5=CC=CC=C5)O

Computed Properties

  • Exact Mass: 464.18400
  • Monoisotopic Mass: 464.184
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 598
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.6A^2
  • Tautomer Count: nothing
  • Surface Charge: 0
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 204.0 to 211.0 deg-C
  • Boiling Point: 642.0±55.0 °C at 760 mmHg
  • Flash Point: 342.1±31.5 °C
  • Refractive Index: 1.625
  • PSA: 75.61000
  • LogP: 3.85940
  • Vapor Pressure: 0.0±2.0 mmHg at 25°C

4-Methoxyphenyl 3-O-Benzyl-4,6-O-benzylidene-β-D-glucopyranoside Security Information

4-Methoxyphenyl 3-O-Benzyl-4,6-O-benzylidene-β-D-glucopyranoside Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A119001500-1g
(4aR,6S,7R,8R,8aR)-8-(benzyloxy)-6-(4-methoxyphenoxy)-2-phenylhexahydropyrano[3,2-d][1,3]dioxin-7-ol
 303127-81-3 95%
1g
 $366.08 2023-09-02
TRC
M350313-100mg
4-Methoxyphenyl 3-O-Benzyl-4,6-O-benzylidene-β-D-glucopyranoside
 303127-81-3
100mg
 $ 135.00 2022-06-03
abcr
AB250258-1 g
4-Methoxyphenyl 3-O-benzyl-4,6-O-benzylidene-beta-D-glucopyranoside
 303127-81-3
1g
 €350.00 2021-09-16
eNovation Chemicals LLC
Y1262915-1g
-D-Glucopyranoside, 4-methoxyphenyl 3-O-(phenylmethyl)-4,6-O-[(R)-phenylmethylene]-
 303127-81-3 >98.0%(HPLC)
1g
 $1015 2023-05-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M863406-250mg
4-Methoxyphenyl 3-O-Benzyl-4,6-O-benzylidene-β-D-glucopyranoside
 303127-81-3 ≥98%(HPLC)
250mg
 1,051.00 2021-05-17
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
M1640-1G
4-Methoxyphenyl 3-O-Benzyl-4,6-O-benzylidene-β-D-glucopyranoside
 303127-81-3 >98.0%(HPLC)
1g
 ¥1450.00 2024-04-16
A2B Chem LLC
AB39287-250mg
4-Methoxyphenyl 3-o-benzyl-4,6-o-benzylidene-beta-d-glucopyranoside
 303127-81-3 >98.0%(HPLC)
250mg
 $193.00 2024-04-20
A2B Chem LLC
AB39287-1g
4-Methoxyphenyl 3-o-benzyl-4,6-o-benzylidene-beta-d-glucopyranoside
 303127-81-3 >98.0%(HPLC)
1g
 $521.00 2024-04-20
eNovation Chemicals LLC
Y3171050-1g
ß-D-Glucopyranoside, 4-methoxyphenyl 3-O-(phenylmethyl)-4,6-O-[(R)-phenylmethylene]-
 303127-81-3 98.0%(HPLC)
1g
 $840 2024-06-07
eNovation Chemicals LLC
Y3171050-1g
ß-D-Glucopyranoside, 4-methoxyphenyl 3-O-(phenylmethyl)-4,6-O-[(R)-phenylmethylene]-
 303127-81-3 98.0%(HPLC)
1g
 $240 2025-02-18

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